Cas no 1804626-48-9 (Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804626-48-9
• MF: C₁₂H₁₁BrF₅NO₃
• MW: 392.116660356522
• CID: 4845962
• Update Time: 2025-05-19

Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H11BrF5NO3/c1-2-21-9(20)4-7-10(22-12(16,17)18)6(5-13)3-8(19-7)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： DOEYZFZWTZBXHJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(CC(=O)OCC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate

Research Brief on Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804626-48-9)

Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804626-48-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the design of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the role of this compound in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural features, including the bromomethyl group, allow for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have employed this compound in the synthesis of potential therapeutic agents, leveraging its ability to enhance metabolic stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate was utilized as a key intermediate in the development of selective JAK3 inhibitors. The study demonstrated that the compound's fluorinated moieties contributed to improved binding affinity and selectivity, reducing off-target effects. This finding underscores its potential in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

Another notable application of this compound was reported in the field of agrochemical research. A 2022 study in Pest Management Science explored its use in the synthesis of next-generation herbicides. The difluoromethyl and trifluoromethoxy groups were found to enhance the herbicidal activity by disrupting plant amino acid biosynthesis, offering a promising avenue for sustainable crop protection solutions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as highlighted in a 2023 Organic Process Research & Development article. The study proposed a scalable and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and improving overall yield.

In conclusion, Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804626-48-9) represents a critical intermediate in both pharmaceutical and agrochemical research. Its unique structural properties and versatility in chemical transformations make it a valuable tool for drug discovery and development. Future research should focus on optimizing its synthetic pathways and exploring its potential in emerging therapeutic areas, such as oncology and neurodegenerative diseases.